Cas no 90843-62-2 (6-Hydroxy-5-methoxy-1-indanone)

6-Hydroxy-5-methoxy-1-indanone structure

90843-62-2 structure

Product Name:6-Hydroxy-5-methoxy-1-indanone

CAS No:90843-62-2

MF:C₁₀H₁₀O₃

MW:178.184603214264

MDL:MFCD08694213

CID:808161

PubChem ID:233148

Update Time:2024-10-26

6-Hydroxy-5-methoxy-1-indanone Chemical and Physical Properties

Names and Identifiers

- 1H-Inden-1-one,2,3-dihydro-6-hydroxy-5-methoxy-
- 6-Hydroxy-5-methoxy-1-indanone
- 6-hydroxy-5-methoxy-2,3-dihydroinden-1-one
- 5-methoxy-6-hydroxyindan-1-one
- 6-hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one
- 6-Hydroxy-5-methoxy-indan-1-on
- 6-hydroxy-5-methoxyindan-1-one
- 6-hydroxy-5-methoxyindanone
- 1-Indanone, 6-hydroxy-5-methoxy- (6CI, 7CI)
- 2,3-Dihydro-6-hydroxy-5-methoxy-1H-inden-1-one (ACI)
- NSC 31250
- AS-60308
- AKOS000279837
- NSC31250
- BDBM50386066
- SCHEMBL662848
- EN300-188996
- SY126437
- CS-0036171
- NSC-31250
- 6-hydroxy-5-methoxy-2,3-dihydro-inden-1-one
- MFCD08694213
- 90843-62-2
- 6-Hydroxy-5-methoxy-indan-1-one
- DTXSID30283405
- CHEMBL2043047
- FEUMSMHGLKFCLZ-UHFFFAOYSA-N
- Z1198181226
- 1H-Inden-1-one, 2,3-dihydro-6-hydroxy-5-methoxy-
- MDL： MFCD08694213
- Inchi： 1S/C10H10O3/c1-13-10-4-6-2-3-8(11)7(6)5-9(10)12/h4-5,12H,2-3H2,1H3
- InChI Key： FEUMSMHGLKFCLZ-UHFFFAOYSA-N
- SMILES： O=C1CCC2C1=CC(=C(C=2)OC)O

Computed Properties

Exact Mass: 178.06300
Monoisotopic Mass: 178.063
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 1.3

Experimental Properties

Density: 1.296
Boiling Point: 378.7°Cat760mmHg
Flash Point: 157.3°C
Refractive Index: 1.601
PSA: 46.53000
LogP: 1.52970

6-Hydroxy-5-methoxy-1-indanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A079001122-250mg	6-Hydroxy-5-methoxy-1-indanone	90843-62-2	95%	250mg	$249.26	2023-08-31
Alichem	A079001122-1g	6-Hydroxy-5-methoxy-1-indanone	90843-62-2	95%	1g	$660.54	2023-08-31
Alichem	A079001122-5g	6-Hydroxy-5-methoxy-1-indanone	90843-62-2	95%	5g	$1835.17	2023-08-31
TRC	H946329-50mg	6-Hydroxy-5-methoxy-1-indanone	90843-62-2		50mg	$173.00	2023-05-18
TRC	H946329-500mg	6-Hydroxy-5-methoxy-1-indanone	90843-62-2		500mg	$1326.00	2023-05-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1106811-50mg	6-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one	90843-62-2	95+%	50mg	￥2505.00	2024-04-25
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6-Hydroxy-5-methoxy-1-indanone Production Method

Production Method 1

55417-34-0

90843-62-2

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 3 h, reflux
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; reflux; 3 h, 0 - 5 °C
1.3 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; overnight, reflux

Reference

: Truxene discotic liquid crystals with two different ring substituents: synthesis, mesomorphism and high charged carrier mobility

Ni, Hai-Liang; Monobe, Hirosato; Hu, Ping; Wang, Bi-Qin; Shimizu, Yo; et al, Liquid Crystals, 2013, 40(3), 411-420

Production Method 2

1135-23-5

90843-62-2

Reaction Conditions

1.1 Reagents: Hydrofluoric acid

Reference

: Physiologically active indanamines. II. Compounds substituted in the aromatic ring

Heinzelmann, R. V.; Kolloff, H. G.; Hunter, James H., Journal of the American Chemical Society, 1948, 70, 1386-90

Production Method 3

1135-24-6

90843-62-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 40 °C
1.2 Reagents: Methanesulfonic anhydride ; 120 °C

Reference

: Synthesis, biological evaluation and mechanism study of a class of benzylideneindanone derivatives as novel anticancer agents

Hu, Jinhui; Yan, Jun; Chen, Jie; Pang, Yanqing; Huang, Ling; et al, MedChemComm, 2015, 6(7), 1318-1327

Production Method 4

1135-23-5

90843-62-2

Reaction Conditions

1.1 Catalysts: Methanesulfonic acid ; 1 h, 120 °C

Reference

: Design, synthesis, and evaluation of indanone derivatives as acetylcholinesterase inhibitors and metal-chelating agents

Meng, Fan-Chao; Mao, Fei; Shan, Wen-Jun; Qin, Fangfei; Huang, Ling; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(13), 4462-4466

Production Method 5

1135-23-5

90843-62-2

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 1 h, 120 °C; 120 °C → rt; 5 min, cooled

Reference

: Combining chalcones with donepezil to inhibit both cholinesterases and Aβ fibril assembly

Chandrika, Nishad Thamban; Fosso, Marina Y.; Tsodikov, Oleg V.; Levine, Harry III; Garneau-Tsodikova, Sylvie, Molecules, 2020, 25(1),

Production Method 6

1135-23-5

90843-62-2

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 1 h, 120 °C; 120 °C → rt
1.2 Reagents: Water ; 5 min, cooled

Reference

: Multifunctional donepezil analogues as cholinesterase and BACE1 inhibitors

Green, Keith D.; Fosso, Marina Y.; Garneau-Tsodikova, Sylvie, Molecules, 2018, 23(12), 3252/1-3252/22

Production Method 7

1135-23-5

90843-62-2

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; 1 h, 120 °C

Reference

: Discovery of indanone derivatives as multi-target-directed ligands against Alzheimer's disease

Huang, Ling; Miao, Hui; Sun, Yang; Meng, Fanchao; Li, Xingshu, European Journal of Medicinal Chemistry, 2014, 87, 429-439

Production Method 8

90843-62-2

Reaction Conditions

1.1 Reagents: Carbon disulfide , Aluminum chloride ; rt

Reference

: Kinetics-Driven Drug Design Strategy for Next-Generation Acetylcholinesterase Inhibitors to Clinical Candidate

Zhou, Yu ; Fu, Yan; Yin, Wanchao; Li, Jian; Wang, Wei; et al, Journal of Medicinal Chemistry, 2021, 64(4), 1844-1855

Production Method 9

55417-34-0

90843-62-2

Reaction Conditions

1.1 Reagents: Aluminum chloride , Thionyl chloride Solvents: Dichloromethane
1.2 Reagents: Sodium hydroxide Solvents: Ethanol , Water

Reference

: The influence of alkyl chain substitution pattern on the two- and three-dimensional self-assembly of truxenone discogens

Ruan, Peng; Xiao, Bo; Ni, Hai-Liang; Hu, Ping; Wang, Bi-Qin; et al, Liquid Crystals, 2014, 41(8), 1152-1161

Production Method 10

90843-62-2

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 0 °C; 24 h, rt
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ; 0 °C; 3 h, < 15 °C

Reference

: Synthesis and mesomorphism of ether-ester mixed tail C3-symmetrical truxene discotic liquid crystals

Li, Li-Li; Hu, Ping; Wang, Bi-Qin; Yu, Wen-Hao; Shimizu, Yo; et al, Liquid Crystals, 2010, 37(5), 499-506

Production Method 11

90843-62-2

Reaction Conditions

1.1 Catalysts: L-Proline Solvents: Acetic acid ; 24 h, 120 °C

Reference

: A metal-free method for the facile synthesis of indanones via the intramolecular hydroacylation of 2-vinylbenzaldehyde

He, Guoxue; Ma, Jinyu; Zhou, Jianhui; Li, Chunpu; Liu, Hong; et al, Green Chemistry, 2021, 23(2), 1036-1040

Production Method 12

124702-80-3

90843-62-2

Reaction Conditions

1.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide ; 55 °C

Reference

: Cyanopyridyl containing 1,4-dihydroindeno[1,2-c]pyrazoles as potent checkpoint kinase 1 inhibitors: Improving oral bioavailability

Tong, Yunsong; Przytulinska, Magdalena; Tao, Zhi-Fu; Bouska, Jennifer; Stewart, Kent D.; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(20), 5665-5670

Production Method 13

124702-80-3

90843-62-2

Reaction Conditions

1.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide

Reference

: Synthesis and biological evaluation of 4'-(6,7-disubstituted-2,4-dihydro-indeno[1,2-c]pyrazol-3-yl)-biphenyl-4-ol as potent Chk1 inhibitors

Tao, Zhi-Fu; Li, Gaoquan; Tong, Yunsong; Chen, Zehan; Merta, Philip; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(15), 4308-4315

Production Method 14

1135-23-5

90843-62-2

Reaction Conditions

1.1 Reagents: Methanesulfonic acid ; rt → 90 °C

Reference

: Design, synthesis, biological evaluation and structural characterization of novel GEBR library PDE4D inhibitors

Brullo, Chiara; Rapetti, Federica ; Abbate, Sara ; Prosdocimi, Tommaso; Torretta, Archimede ; et al, European Journal of Medicinal Chemistry, 2021, 223,

Production Method 15

55417-34-0

90843-62-2

Reaction Conditions

1.1 Reagents: Thionyl chloride
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane
1.3 Reagents: Sodium hydroxide Solvents: Ethanol , Water

Reference

: Effect of methoxy groups on liquid crystalline and self-assembling properties of 2,7,12-tris(methoxy)-3,8,13-tris(alkoxy)-5,10,15-truxenones

Xu, Hong-Tian; Xia, Xue; Yu, Wen-Hao; Feng, Chun ; Xiang, Shi-Kai; et al, Liquid Crystals, 2021, 48(1), 111-120

Production Method 16

124702-80-3

90843-62-2

Reaction Conditions

1.1 Reagents: Lithium carbonate (Li2CO3) Solvents: Dimethylformamide ; 3 h, 55 °C

Reference

: Multitarget-Directed Benzylideneindanone Derivatives: Anti-β-Amyloid (Aβ) Aggregation, Antioxidant, Metal Chelation, and Monoamine Oxidase B (MAO-B) Inhibition Properties against Alzheimer's Disease

Huang, Ling; Lu, Chuanjun; Sun, Yang; Mao, Fei; Luo, Zonghua; et al, Journal of Medicinal Chemistry, 2012, 55(19), 8483-8492